Cas no 1804847-65-1 (Methyl 4-bromomethyl-3-cyano-5-methylbenzoate)

Methyl 4-bromomethyl-3-cyano-5-methylbenzoate structure
1804847-65-1 structure
Product Name:Methyl 4-bromomethyl-3-cyano-5-methylbenzoate
CAS No:1804847-65-1
MF:C11H10BrNO2
MW:268.106602191925
CID:4795332
Update Time:2023-08-17

Methyl 4-bromomethyl-3-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromomethyl-3-cyano-5-methylbenzoate
    • Inchi: 1S/C11H10BrNO2/c1-7-3-8(11(14)15-2)4-9(6-13)10(7)5-12/h3-4H,5H2,1-2H3
    • InChI Key: DEWANNLGWMDAHB-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(C(=O)OC)=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1

Methyl 4-bromomethyl-3-cyano-5-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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